Cas no 60558-07-8 (1-(2-{[(4-propoxyphenyl)carbamoyl]oxy}ethyl)azepanium chloride)

• Product name: 1-(2-{[(4-propoxyphenyl)carbamoyl]oxy}ethyl)azepanium chloride
• CAS No: 60558-07-8
• MF: C₁₈N₂O₃+^.Cl-
• MW: 327.6572
• CID: 1620609
• PubChem ID: 43324

1-(2-{[(4-propoxyphenyl)carbamoyl]oxy}ethyl)azepanium chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-{[(4-propoxyphenyl)carbamoyl]oxy}ethyl)azepanium chloride
• 2-(azepan-1-ium-1-yl)ethyl N-(4-propoxyphenyl)carbamate,chloride
• 60558-07-8
• Carbanilic acid, p-propoxy-, 2-(hexahydro-1H-azepin-1-yl)ethyl ester, hydrochloride
• p-Propoxycarbanilic acid 2-(hexahydro-1H-azepin-1-yl)ethyl ester hydrochloride

• Inchi： InChI=1S/C18H28N2O3.ClH/c1-2-14-22-17-9-7-16(8-10-17)19-18(21)23-15-13-20-11-5-3-4-6-12-20;/h7-10H,2-6,11-15H2,1H3,(H,19,21);1H
• InChI Key： WWQCFLZZCHVAFN-UHFFFAOYSA-N
• SMILES： CCCOC1=CC=C(C=C1)NC(=O)OCC[NH+]2CCCCCC2.[Cl-]

Computed Properties

• Exact Mass: 326.9598
• Monoisotopic Mass: 356.1866705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 322
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 55.53